Cas no 2325175-30-0 (Azocan-5-amine)

Azocan-5-amine is a saturated eight-membered heterocyclic amine featuring a nitrogen atom within its azocane ring structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid yet flexible ring system allows for selective functionalization, enabling the construction of complex molecular architectures. Key advantages include its stability under standard conditions and its ability to participate in nucleophilic substitution and reductive amination reactions. The amine group’s reactivity facilitates further derivatization, making it valuable for producing biologically active compounds. Its well-defined structure also supports precise stereochemical control in synthetic applications.
Azocan-5-amine structure
Azocan-5-amine structure
Product Name:Azocan-5-amine
CAS No:2325175-30-0
MF:C7H16N2
MW:128.215341567993
MDL:MFCD33437404
CID:5638160
PubChem ID:123277319
Update Time:2025-05-21

Azocan-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2325175-30-0
    • azocan-5-amine
    • SCHEMBL22904685
    • EN300-28270511
    • Azocan-5-amine
    • MDL: MFCD33437404
    • Inchi: 1S/C7H16N2/c8-7-3-1-5-9-6-2-4-7/h7,9H,1-6,8H2
    • InChI Key: OBFVJLVFMYFOPQ-UHFFFAOYSA-N
    • SMILES: N1CCCC(CCC1)N

Computed Properties

  • Exact Mass: 128.131348519g/mol
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38Ų

Azocan-5-amine Pricemore >>

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Additional information on Azocan-5-amine

Azocan-5-amine (CAS No. 2325175-30-0): An Emerging Compound in Medicinal Chemistry

Azocan-5-amine (CAS No. 2325175-30-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This azo-containing compound is characterized by its distinctive aromatic ring system and the presence of an amine functional group, which collectively contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of Azocan-5-amine in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. The compound's ability to modulate key signaling pathways involved in inflammation and cell proliferation has made it a promising candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Azocan-5-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

In the context of cancer research, Azocan-5-amine has shown promising results in inhibiting the growth of various cancer cell lines. A recent study conducted at the National Cancer Institute reported that Azocan-5-amine selectively targets and induces apoptosis in human breast cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

Beyond its anti-inflammatory and anti-cancer properties, Azocan-5-amine has also been explored for its neuroprotective effects. Research published in the Journal of Neurochemistry indicated that Azocan-5-amine can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. These findings suggest that Azocan-5-amine may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Azocan-5-amine involves a series of well-defined chemical reactions, including the formation of the azo linkage and subsequent functional group modifications. The compound can be synthesized using readily available starting materials and standard laboratory techniques, making it accessible for both academic research and industrial applications. The purity and stability of synthesized Azocan-5-amine are crucial for ensuring consistent biological activity in experimental settings.

In terms of pharmacokinetics, preliminary studies have shown that Azocan-5-amine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. However, further preclinical studies are needed to fully characterize its pharmacokinetic profile and assess its safety in animal models.

The potential therapeutic applications of Azocan-5-amine have not gone unnoticed by pharmaceutical companies. Several biotech firms are currently investigating this compound as part of their drug discovery pipelines. The compound's unique mechanism of action and promising preclinical data make it an attractive candidate for further development into a viable therapeutic option.

In conclusion, Azocan-5-amine (CAS No. 2325175-30-0) is an emerging compound with significant potential in medicinal chemistry. Its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects, make it a promising candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that Azocan-5-amine will play an increasingly important role in the advancement of therapeutic strategies for various diseases.

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